Cas no 2227800-05-5 (2-(2R)-2-aminopropyl-5-fluoro-N,N-dimethylaniline)

• Product name: 2-(2R)-2-aminopropyl-5-fluoro-N,N-dimethylaniline
• CAS No: 2227800-05-5
• MF: C₁₁H₁₇FN₂
• MW: 196.264486074448
• CID: 6341214
• PubChem ID: 165612226

2-(2R)-2-aminopropyl-5-fluoro-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 2-(2R)-2-aminopropyl-5-fluoro-N,N-dimethylaniline
• 2-[(2R)-2-aminopropyl]-5-fluoro-N,N-dimethylaniline
• EN300-1757861
• 2227800-05-5

• Inchi： 1S/C11H17FN2/c1-8(13)6-9-4-5-10(12)7-11(9)14(2)3/h4-5,7-8H,6,13H2,1-3H3/t8-/m1/s1
• InChI Key： BTANAKAVJNEKKS-MRVPVSSYSA-N
• SMILES： FC1C=CC(=C(C=1)N(C)C)C[C@@H](C)N

Computed Properties

• Exact Mass: 196.13757671g/mol
• Monoisotopic Mass: 196.13757671g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.3Ų
• XLogP3: 1.9

Additional information on 2-(2R)-2-aminopropyl-5-fluoro-N,N-dimethylaniline

Comprehensive Overview of 2-(2R)-2-aminopropyl-5-fluoro-N,N-dimethylaniline (CAS No. 2227800-05-5)

2-(2R)-2-aminopropyl-5-fluoro-N,N-dimethylaniline (CAS No. 2227800-05-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, characterized by its chiral center and fluorinated aromatic ring, is often explored for its role in drug discovery and development. Researchers are particularly interested in its stereospecificity, which can influence biological activity and pharmacokinetics.

The growing demand for fluorinated compounds in modern medicine has placed 2-(2R)-2-aminopropyl-5-fluoro-N,N-dimethylaniline under the spotlight. Fluorination is a key strategy in drug design, as it can enhance metabolic stability, bioavailability, and binding affinity. This compound's N,N-dimethylaniline moiety further contributes to its versatility, making it a valuable intermediate in synthesizing more complex molecules. Recent studies highlight its potential in targeting central nervous system (CNS) disorders, a hot topic in current biomedical research.

In the context of green chemistry and sustainable synthesis, CAS No. 2227800-05-5 is also being evaluated for its environmental impact. Researchers are investigating eco-friendly synthetic routes to produce this compound, aligning with global trends toward reducing hazardous waste. The compound's chiral purity is another critical factor, as enantiomeric impurities can affect the efficacy and safety of pharmaceutical products. This aligns with the increasing regulatory focus on quality control in drug manufacturing.

From a commercial perspective, 2-(2R)-2-aminopropyl-5-fluoro-N,N-dimethylaniline is gaining traction in the fine chemicals market. Suppliers and manufacturers are frequently asked about its scalability and cost-effectiveness, reflecting the industry's need for economically viable solutions. Additionally, its potential applications in agrochemicals and material science are being explored, broadening its relevance beyond pharmaceuticals.

For researchers and industry professionals, understanding the spectroscopic properties and analytical methods for characterizing this compound is essential. Techniques such as NMR spectroscopy, HPLC, and mass spectrometry are commonly employed to ensure its purity and structural integrity. These methods are frequently searched in academic and industrial databases, underscoring their importance in quality assurance.

In summary, 2-(2R)-2-aminopropyl-5-fluoro-N,N-dimethylaniline (CAS No. 2227800-05-5) represents a promising compound with multifaceted applications. Its chirality, fluorination, and functional groups make it a subject of ongoing research, particularly in drug development and sustainable chemistry. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in advancing innovative therapeutics and industrial solutions.